1,4-diisocyanobutane
Overview
Description
1,4-Diisocyanobutane is an organic compound belonging to the family of isocyanates, which are a group of compounds containing the isocyanate functional group (N=C=O). It is a colorless liquid with a boiling point of 125°C and a molecular weight of 108.13 g/mol. 1,4-Diisocyanobutane is used in the synthesis of polyurethanes, polymers, and other materials. It is also used as a reagent in the synthesis of various pharmaceuticals, pesticides, and other chemicals.
Mechanism of Action
The mechanism of action of 1,4-diisocyanobutane is based on its reactivity with other molecules. It is an electrophilic reagent, meaning that it can react with nucleophiles such as alcohols, amines, and carboxylic acids. The reaction involves the nucleophile attacking the electrophilic carbon atom of the isocyanate, resulting in the formation of a new bond. The reaction is highly exothermic and proceeds with the formation of carbon dioxide and the desired product.
Biochemical and Physiological Effects
1,4-Diisocyanobutane has been studied for its potential biochemical and physiological effects. It is known to be an irritant to the skin and eyes, and can cause respiratory irritation. In addition, it has been shown to be a potential human carcinogen, and is classified as a hazardous substance by the European Union.
Advantages and Limitations for Lab Experiments
The advantages of using 1,4-diisocyanobutane in laboratory experiments include its high reactivity, low cost, and availability. It is also relatively easy to handle and store. The main limitation of using 1,4-diisocyanobutane is its potential toxicity, as it is an irritant and a potential human carcinogen. Therefore, it should be handled with care and appropriate safety measures should be taken.
Future Directions
1,4-Diisocyanobutane has a variety of potential future applications. It can be used in the synthesis of polyurethanes, polymers, and other materials. It can also be used in the synthesis of pharmaceuticals, pesticides, and other chemicals. In addition, it could be used in the development of new insulation and cushioning materials. Finally, further research could be conducted to investigate its potential toxicity and carcinogenicity.
Synthesis Methods
1,4-Diisocyanobutane can be synthesized from the reaction of 1,4-butanediol and phosgene. The reaction is conducted in an inert atmosphere with a catalyst such as triethylamine or pyridine. The reaction is exothermic and proceeds with the formation of carbon dioxide and the desired product. The reaction can be conducted at temperatures up to 100°C.
Scientific Research Applications
1,4-Diisocyanobutane has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of polyurethanes, polymers, and other materials. It has also been used in the synthesis of various pharmaceuticals, pesticides, and other chemicals. In addition, it has been used in the synthesis of polyurethane foams, which are used in the insulation and cushioning of various products.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,4-diisocyanobutane can be achieved through a two-step reaction process. The first step involves the synthesis of 1,4-diaminobutane, which is then reacted with phosgene to produce 1,4-diisocyanobutane.", "Starting Materials": [ "Butadiene", "Hydrogen cyanide", "Sodium amide", "Chloroform", "Sodium hydroxide", "Phosgene" ], "Reaction": [ "Step 1: Synthesis of 1,4-diaminobutane", "a. Butadiene is reacted with hydrogen cyanide in the presence of sodium amide to produce adiponitrile.", "b. Adiponitrile is then hydrogenated using a nickel catalyst to produce 1,4-diaminobutane.", "Step 2: Synthesis of 1,4-diisocyanobutane", "a. 1,4-diaminobutane is reacted with phosgene in the presence of chloroform and sodium hydroxide to produce 1,4-diisocyanobutane.", "b. The reaction is carried out under anhydrous conditions and at a temperature of around 0-5°C." ] } | |
CAS RN |
929-25-9 |
Product Name |
1,4-diisocyanobutane |
Molecular Formula |
C6H8N2 |
Molecular Weight |
108.1 |
Purity |
95 |
Origin of Product |
United States |
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